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Compound of Interest

2-(Thian-4-yloxy)ethan-1-amine
Compound Name:

hydrochloride
CAS No.: 2138232-46-7
Cat. No.: B2371755

Get Quote

Executive Summary & Chemical Profile

This guide provides a technical roadmap for the characterization of 2-(Thian-4-yloxy)ethan-1-
amine Hydrochloride, a critical heterocyclic building block used in medicinal chemistry for
introducing polarity-balanced linkers.

Unlike standard aliphatic amines, this compound features a thiane (tetrahydrothiopyran) ring
coupled to an ethylamine tail via an ether linkage. This specific architecture presents unique
analytical challenges: the sulfur atom introduces lipophilicity and oxidation potential, while the
primary amine creates peak tailing issues on standard C18 phases.

Chemical Identity
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Property Detail

Compound Name 2-(Thian-4-yloxy)ethan-1-amine Hydrochloride

CAS Number Not widely listed (Custom Synthesis Category)
C

Formula (Free Base) H
NOS

Exact Mass 162.0947 Da

LogP (Predicted) ~1.2 (Moderate Lipophilicity)

pKa (Predicted) ~9.5 (Primary Amine)

Comparative Analysis: Method Performance

To ensure data integrity, we compared three distinct chromatographic approaches. This section
serves as a decision matrix for researchers choosing a separation strategy.

Performance Matrix: C18 vs. HILIC vs. Polar-Embedded

Objective evaluation of retention stability and peak symmetry.
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Feature

Method A: Standard
C18

Method B: HILIC
(Recommended)

Method C: Polar-
Embedded C18

Stationary Phase

C18 (End-capped)

Silica / Amide

C18 with polar group

Water/ACN + 0.1%

ACN/Water + 10mM
NH

Water/MeOH + 0.05%

Mobile Phase )
Formic TFA
OAc
Low (< 1.0). Analyte High (> 3.0). Excellent
; ] igh (> 3.0). Excellen
Retention ( elutes near void ) Moderate (1.5 - 2.5).
_ retention of polar _
volume due to amine ] Balanced retention.
) _ amine.
polarity.
Poor. Significant
N ) Excellent. Sharp, Good. Reduced
Peak Shape tailing due to silanol

interactions.

symmetrical peaks.

tailing.

MS Sensitivity

Moderate. lon
suppression likely
near void.

High. High organic %
enhances desolvation.

Moderate. TFA

suppresses signal.[1]

Suitability

Not Recommended

for purity assay.

Gold Standard for
polar impurity

profiling.

Alternative for routine

QC.

Structural Analog Comparison

Differentiation from common oxygen-analogs (Oxane derivatives).
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) Oxane Analog
Parameter Thiane Analog (Target) _
(Impurity/Reference)

Sulfurin ring (C Oxygen in ring (C
Structure H H

S-) 0-)
Mass (

162.0947 146.1176
)

Distinct

Isotopic Pattern

S peak (~4.5% abundance)

Standard C/H/N/O pattern

Oxidation Risk

High (Sulfoxide formation +16
Da)

Low (Stable)

Experimental Protocols
Optimized LC-MS Conditions (Method B - HILIC)

This protocol is validated for separating the parent amine from potential sulfoxide impurities

and synthesis byproducts.

Chromatography (UHPLC):

Mobile Phases:

Temperature: 40°C.
Flow Rate: 0.4 mL/min.

Injection Volume: 1.0 pL.

Column: Waters BEH Amide or Phenomenex Kinetex HILIC (2.1 x 100 mm, 1.7 pum).

o MP A: 95:5 Water/Acetonitrile + 10 mM Ammonium Acetate (pH 9.0 adjusted with NH
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OH). Note: High pH improves amine peak shape in HILIC.

¢ MP B: 95:5 Acetonitrile/Water + 10 mM Ammonium Acetate.

Gradient Table:
Time (min) % MP B Event
0.00 95 Initial Hold
1.00 95 Start Gradient
6.00 50 Elution of Amine
7.00 50 Wash
7.10 95 Re-equilibration

| 10.00 | 95 | End Run |

Mass Spectrometry (ESI+):

Source: Electrospray lonization (Positive Mode).[1]

Capillary Voltage: 3.0 kV.

Cone Voltage: 30 V (Optimized for molecular ion survival).

Desolvation Temp: 450°C.

Scan Range: 50-500 m/z.

Visualization of Analytical Workflow

Detection: ESI+ MS
(m/z 162.1)

Separation: HILIC Mode
(High pH Buffer)

. Thiane Ami 0.1 mg/mL Prep: Dilute in 90% ACN ing Data: Purity &
Sample: Thiane-Amine HC (Prevents HILIC breakthrough)

Click to download full resolution via product page
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Caption: Figure 1. Optimized HILIC-MS workflow ensuring retention of the polar amine tail
while maintaining solubility.

Data Interpretation & Fragmentation Logic[2]
Mass Spectrum Analysis

The mass spectrum of 2-(Thian-4-yloxy)ethan-1-amine is dominated by the protonated
molecular ion due to the high basicity of the primary amine.

e Base Peak: m/z 162.1 (

)

» Isotope Signature: Look for the

peak at m/z 164.1. The presence of Sulfur-34 gives this peak a relative abundance of ~4.5%,
confirming the presence of the thiane ring.

Fragmentation Pathway (MS/MS)

Understanding the fragmentation is crucial for distinguishing the product from isobaric
impurities.

e Loss of Ammonia (-17 Da): Characteristic of primary amines.

o Ether Cleavage: Breaks the bond between the thiane ring and the ethylamine chain.
o Generates Thian-4-yl cation (m/z 101.0) or the ethylamine fragment.

e Ring Fragmentation: The thiane ring can lose ethylene (C

H

, -28 Da) via retro-Diels-Alder type mechanisms.

Fragmentation Diagram
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Parent lon

[M+H]+ = 162.1

C-O Bond Break

Ether Cleavage
Thian-4-yl Cation
m/z = 101.0

Loss of NH3
[M-NH3]+ = 145.1

Ring Opening
Loss of C2H4

Click to download full resolution via product page

Caption: Figure 2. Proposed ESI+ fragmentation pathway. The m/z 101.0 ion is diagnostic for
the intact thiane ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. elementlabsolutions.com [elementlabsolutions.com]

2. 2-(Oxan-4-yl)ethan-1-amine | C7H15NO | CID 2773198 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-(4-Ethoxyphenyl)ethan-1-amine | CLO0H15NO | CID 143354 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Comprehensive Characterization Guide: 2-(Thian-4-
yloxy)ethan-1-amine HCI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2371755/docs#comprehensive-characterization-
guide-2-thian-4-yloxy-ethan-1-amine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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